3-{[2-(4-morpholinyl)-2-oxoethyl]thio}-5-propyl-5H-[1,2,4]triazino[5,6-b]indole

• IUPAC Name: 1-morpholin-4-yl-2-[(5-propyl-[1,2,4]triazino[5,6-b]indol-3-yl)sulfanyl]ethanone
• InChI: InChI=1S/C18H21N5O2S/c1-2-7-23-14-6-4-3-5-13(14)16-17(23)19-18(21-20-16)26-12-15(24)22-8-10-25-11-9-22/h3-6H,2,7-12H2,1H3
• InChI Key: WKRWPNKBRIWGBO-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=CC=CC=C2C3=C1N=C(N=N3)SCC(=O)N4CCOCC4
• Molecular Formula: C18H21N5O2S
• Molecular Weight: 371.5 g/mol

Description

3-{[2-(4-morpholinyl)-2-oxoethyl]thio}-5-propyl-5H-[1,2,4]triazino[5,6-b]indole is a synthetic compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is known to possess a wide range of biological activities, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 3-{[2-(4-morpholinyl)-2-oxoethyl]thio}-5-propyl-5H-[1,2,4]triazino[5,6-b]indole involves the inhibition of various enzymes and signaling pathways that are involved in cell proliferation and survival. This compound has been found to inhibit the activity of topoisomerase I and II, which are enzymes involved in DNA replication and transcription. Additionally, it has been shown to inhibit the activity of the PI3K/Akt/mTOR signaling pathway, which plays a crucial role in cell survival and proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-{[2-(4-morpholinyl)-2-oxoethyl]thio}-5-propyl-5H-[1,2,4]triazino[5,6-b]indole include the induction of apoptosis, inhibition of cell proliferation, and anti-inflammatory activity. This compound has also been found to have a positive effect on the immune system, by enhancing the production of cytokines and chemokines.

Advantages and Limitations for Lab Experiments

The advantages of using 3-{[2-(4-morpholinyl)-2-oxoethyl]thio}-5-propyl-5H-[1,2,4]triazino[5,6-b]indole in lab experiments include its wide range of biological activities and potential applications in the field of medicine. However, the limitations of using this compound include its low solubility in water and its potential toxicity at high concentrations.

Future Directions

For the research on 3-{[2-(4-morpholinyl)-2-oxoethyl]thio}-5-propyl-5H-[1,2,4]triazino[5,6-b]indole include the development of more efficient synthesis methods, the investigation of its potential applications in the treatment of various diseases, and the exploration of its mechanism of action at the molecular level. Additionally, further studies are needed to evaluate the safety and toxicity of this compound in vivo, in order to determine its potential for clinical use.

Scientific Research Applications

Several studies have been conducted to investigate the potential applications of 3-{[2-(4-morpholinyl)-2-oxoethyl]thio}-5-propyl-5H-[1,2,4]triazino[5,6-b]indole in the field of medicine. It has been shown to possess anti-inflammatory, anti-tumor, and anti-microbial activities. Additionally, this compound has been found to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer therapy.